Cas no 42168-18-3 (amino(phenyl)methylphosphonic acid hydrochloride)

Amino(phenyl)methylphosphonic acid hydrochloride is a phosphonic acid derivative featuring both amino and phenyl functional groups, making it a versatile intermediate in organic synthesis and coordination chemistry. Its hydrochloride salt form enhances solubility and stability, facilitating handling and storage. The compound's phosphonic acid moiety provides strong metal-chelating properties, useful in catalysis, material science, and pharmaceutical applications. The phenyl group contributes to aromatic interactions, while the amino group allows for further functionalization. This combination of features makes it valuable for designing ligands, inhibitors, or bioactive molecules. Its well-defined structure ensures reproducibility in research and industrial processes.
amino(phenyl)methylphosphonic acid hydrochloride structure
42168-18-3 structure
Product Name:amino(phenyl)methylphosphonic acid hydrochloride
CAS No:42168-18-3
MF:C7H11ClNO3P
MW:223.593901872635
MDL:MFCD33549921
CID:5611227
PubChem ID:12504638
Update Time:2025-05-25

amino(phenyl)methylphosphonic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • a-aminobenzylphosphonic acid hydrochloride
    • SCHEMBL5575088
    • [amino(phenyl)methyl]phosphonic acid hydrochloride
    • EN300-8391880
    • 42168-18-3
    • amino(phenyl)methylphosphonic acid hydrochloride
    • MDL: MFCD33549921
    • Inchi: 1S/C7H10NO3P.ClH/c8-7(12(9,10)11)6-4-2-1-3-5-6;/h1-5,7H,8H2,(H2,9,10,11);1H
    • InChI Key: NUTSMPODGJTHMF-UHFFFAOYSA-N
    • SMILES: Cl.P(C(C1C=CC=CC=1)N)(=O)(O)O

Computed Properties

  • Exact Mass: 223.0165079g/mol
  • Monoisotopic Mass: 223.0165079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.6Ų

amino(phenyl)methylphosphonic acid hydrochloride Pricemore >>

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Additional information on amino(phenyl)methylphosphonic acid hydrochloride

Amino(Phenyl)Methylphosphonic Acid Hydrochloride: A Comprehensive Overview

Amino(phenyl)methylphosphonic acid hydrochloride, with the CAS number 42168-18-3, is a compound of significant interest in various scientific and industrial applications. This compound, often abbreviated as APMPA HCl, belongs to the class of organophosphorus compounds, which are widely used in fields such as materials science, pharmacology, and environmental chemistry. Its unique chemical structure and functional groups make it a versatile building block for synthesizing advanced materials and bioactive molecules.

The molecular structure of amino(phenyl)methylphosphonic acid hydrochloride consists of a phosphonic acid group (-PO(OH)2), a phenyl group (C6H5), and an amino group (-NH2). The presence of these functional groups allows for a wide range of chemical reactions, including nucleophilic substitutions, condensations, and polymerizations. Recent studies have highlighted its potential as a precursor for synthesizing bio-inspired materials, such as self-healing polymers and stimuli-responsive systems.

One of the most promising applications of amino(phenyl)methylphosphonic acid hydrochloride lies in its use as a building block for advanced pharmaceuticals. Researchers have explored its role in drug delivery systems, where its ability to form stable complexes with metal ions has been exploited to create targeted drug carriers. For instance, a 2023 study published in the journal Nature Materials demonstrated that APMPA HCl-based nanoparticles could effectively deliver anticancer drugs to specific tumor sites, reducing systemic toxicity and improving therapeutic efficacy.

In the field of materials science, amino(phenyl)methylphosphonic acid hydrochloride has been utilized to synthesize high-performance polymers with tailored properties. Its ability to undergo controlled polymerization under mild conditions has led to the development of biocompatible polymers for biomedical applications. A recent breakthrough in this area involves the use of APMPA HCl to create self-healing hydrogels that mimic the properties of human tissues, offering potential applications in regenerative medicine.

The environmental impact of amino(phenyl)methylphosphonic acid hydrochloride has also been a topic of recent research. Scientists have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. A 2023 study conducted by the European Chemicals Agency (ECHA) concluded that under controlled conditions, APMPA HCl exhibits low toxicity to aquatic organisms and degrades efficiently in natural environments.

In conclusion, amino(phenyl)methylphosphonic acid hydrochloride, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research. Its role as a versatile precursor for advanced materials and pharmaceuticals positions it as a key compound in the development of next-generation technologies. As ongoing studies uncover new insights into its potential, the significance of this compound in both academic and industrial settings is expected to grow further.

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